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This technical guide provides an in-depth analysis of the spectroscopic data for 1-
vinylcyclohexanol (CAS No. 1940-19-8), a key tertiary allylic alcohol intermediate in various
chemical syntheses.[1] Designed for researchers, scientists, and professionals in drug
development, this document offers a detailed exploration of Nuclear Magnetic Resonance
(NMR), Infrared (IR), and Mass Spectrometry (MS) data, underpinned by field-proven insights
and methodologies.

Introduction: The Significance of 1-
Vinylcyclohexanol

1-Vinylcyclohexanol, with the molecular formula CsH140, is a valuable building block in
organic synthesis.[2] Its applications range from the synthesis of polymers and resins to the
creation of complex molecules in the pharmaceutical and agrochemical industries.[1] Accurate
structural elucidation and purity assessment are paramount for its effective use, making a
thorough understanding of its spectroscopic signature essential. This guide provides a
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comprehensive analysis of its characteristic spectral data to facilitate its unambiguous
identification and application in research and development.

Nuclear Magnetic Resonance (NMR) Spectroscopy:
A Definitive Structural Tool

NMR spectroscopy is a powerful technique for elucidating the molecular structure of organic
compounds. For tertiary alcohols like 1-vinylcyclohexanol, NMR provides crucial information
despite the absence of a proton on the carbinol carbon.[3]

'H NMR Spectroscopy

While the tertiary alcohol lacks a proton directly on the oxygen-bearing carbon, the proton NMR
spectrum provides a wealth of information about the vinyl and cyclohexyl protons.

Table 1: *H NMR Spectroscopic Data for 1-Vinylcyclohexanol

. Chemical Shift o . )
Signal Multiplicity Integration Assignment
(6, ppm)

1 5.90 dd 1H -CH=CH:z

2 5.15 d 1H -CH=CHH (trans)

3 4.95 d 1H -CH=CHH (cis)
Cyclohexyl

4 1.80-1.20 m 10H
protons

5 1.75 S 1H -OH

Data sourced from publicly available spectral databases.
Interpretation and Causality:

The vinyl group protons exhibit a characteristic AXM spin system. The proton on the carbon
adjacent to the cyclohexyl ring (-CH=) appears as a doublet of doublets (dd) due to coupling
with the two terminal vinyl protons. The terminal vinyl protons (=CHz) appear as distinct
doublets, one for the proton cis and one for the proton trans to the main carbon chain, a result
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of their different magnetic environments. The cyclohexyl protons appear as a complex multiplet
in the aliphatic region of the spectrum. The hydroxyl proton (-OH) typically presents as a broad
singlet. Its chemical shift can be variable and is sensitive to concentration, solvent, and
temperature. To definitively identify the hydroxyl proton, a D20 exchange experiment can be
performed, which will cause the -OH peak to disappear from the spectrum.[3]

3C NMR Spectroscopy

The 3C NMR spectrum provides a direct count of the unique carbon environments within the
molecule.

Table 2: 13C NMR Spectroscopic Data for 1-Vinylcyclohexanol

Signal Chemical Shift (6, ppm) Assignment

1 1455 -CH=CH:

2 111.5 -CH=CH:

3 72.5 C-OH

4 38.0 Cyclohexyl C2/C6
5 25.5 Cyclohexyl C4

6 22.0 Cyclohexyl C3/C5

Data sourced from publicly available spectral databases.[4]
Interpretation and Causality:

The two vinyl carbons are clearly distinguished in the downfield region of the spectrum, with the
quaternary carbon of the vinyl group appearing at a higher chemical shift. The carbinol carbon
(C-OH) is also significantly deshielded due to the electronegative oxygen atom. The three
distinct signals for the cyclohexyl carbons are consistent with the symmetry of the ring.
Distortionless Enhancement by Polarization Transfer (DEPT) experiments can be used to
differentiate between CH, CHz, and CHs groups, further confirming these assignments.[5][6]

Experimental Protocol: NMR Data Acquisition
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Obijective: To obtain high-resolution *H and 3C NMR spectra of 1-vinylcyclohexanol.
Methodology:

o Sample Preparation: Dissolve approximately 10-20 mg of 1-vinylcyclohexanol in 0.6-0.7
mL of a deuterated solvent (e.g., CDCIs or DMSO-ds) in @ 5 mm NMR tube. The choice of
solvent is critical; for observing coupling to the -OH proton, a non-exchanging solvent like
DMSO-ds is preferable.[3]

e Instrument Setup:
o Use a high-field NMR spectrometer (e.g., 400 MHz or higher) for better signal dispersion.
o Lock the spectrometer on the deuterium signal of the solvent.
o Shim the magnetic field to achieve optimal homogeneity.
e 'H NMR Acquisition:
o Acquire a standard one-dimensional proton spectrum.

o Optimize acquisition parameters such as the number of scans, relaxation delay, and pulse
width.

e 13C NMR Acquisition:
o Acquire a proton-decoupled 13C spectrum.
o Employ a sufficient number of scans to achieve a good signal-to-noise ratio.

o DEPT Experiments (Optional but Recommended): Perform DEPT-90 and DEPT-135
experiments to aid in the assignment of carbon signals.[5]

e D20 Exchange (Optional): To confirm the hydroxyl proton signal, add a drop of D20 to the
NMR tube, shake, and re-acquire the *H spectrum. The disappearance of the -OH signal
confirms its identity.[3]

Diagram 1: NMR Experimental Workflow
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Caption: Workflow for NMR data acquisition and processing.

Infrared (IR) Spectroscopy: Identifying Functional
Groups

IR spectroscopy is an excellent tool for identifying the functional groups present in a molecule.
The IR spectrum of 1-vinylcyclohexanol clearly indicates the presence of the hydroxyl and
vinyl groups.

Table 3: Key IR Absorption Bands for 1-Vinylcyclohexanol

Wavenumber (cm~?) Intensity Assignment

3400 (broad) Strong O-H stretch (alcohol)

3080 Medium =C-H stretch (vinyl)

2930, 2855 Strong C-H stretch (aliphatic)

1645 Medium C=C stretch (vinyl)

1150 Strong C-O stretch (tertiary alcohol)
990, 915 Strong =C-H bend (vinyl out-of-plane)

Data sourced from publicly available spectral databases.[4]

Interpretation and Causality:
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The most prominent feature in the IR spectrum is the broad, strong absorption band around
3400 cm~1, which is characteristic of the O-H stretching vibration of an alcohol. The broadness
is due to hydrogen bonding. The presence of the vinyl group is confirmed by the =C-H
stretching vibration at 3080 cm~1, the C=C stretching vibration at 1645 cm~1, and the strong
out-of-plane =C-H bending vibrations at 990 and 915 cm~*. The strong C-O stretching vibration
around 1150 cm~1 is indicative of a tertiary alcohol.[7]

Experimental Protocol: IR Data Acquisition (Neat Liquid)

Objective: To obtain the IR spectrum of neat 1-vinylcyclohexanol.
Methodology:

o Sample Preparation: As 1-vinylcyclohexanol is a liquid, a neat sample can be analyzed
directly.[8]

e Using Salt Plates (NaCl or KBr):
o Place a drop of the liquid on one polished salt plate.[9]

o Carefully place a second salt plate on top to create a thin liquid film, avoiding air bubbles.
[10]

o Mount the "sandwich" in the spectrometer's sample holder.[9]
» Using Attenuated Total Reflectance (ATR):
o Place a drop of the liquid directly onto the ATR crystal.[11]
o Ensure good contact between the sample and the crystal.
o Data Acquisition:
o Record the spectrum over the mid-IR range (typically 4000-400 cm~1).

o Acquire a background spectrum of the empty cell or clean ATR crystal before running the
sample.
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» Cleaning: After analysis, thoroughly clean the salt plates with a dry solvent (e.qg.,
isopropanol) and store them in a desiccator to prevent damage from moisture.[7] The ATR
crystal should also be cleaned with an appropriate solvent.[9]

Mass Spectrometry (MS): Determining Molecular
Weight and Fragmentation

Mass spectrometry provides information about the molecular weight and the fragmentation
pattern of a molecule, which can be used to confirm its structure.

Table 4: Key Mass Spectrometry Data for 1-Vinylcyclohexanol (Electron lonization)

m/z Relative Intensity (%) Proposed Fragment
126 5 [M]* (Molecular lon)
111 23 [M - CHs]*

M - Cz2Ha4]* (McLaffert
%8 o [Rearrang(]em(ent) '
83 100 [M - C3HsO]* or [CeH11]*
70 43 [CsHao0]*
55 50 [CaH7]*

Data sourced from publicly available spectral databases.[4]
Interpretation and Causality:

The molecular ion peak ([M]*) is observed at m/z 126, confirming the molecular weight of 1-
vinylcyclohexanol.[4] The fragmentation pattern is characteristic of a cyclic alcohol. The base
peak at m/z 83 is likely due to the loss of the vinyl and hydroxyl groups, resulting in a stable
cyclohexyl cation. Other significant fragments arise from further fragmentation of the cyclohexyl
ring and rearrangements.

Diagram 2: Proposed Mass Spectrometry Fragmentation Pathway
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Caption: Simplified MS fragmentation of 1-vinylcyclohexanol.

Experimental Protocol: GC-MS Data Acquisition

Objective: To obtain the mass spectrum of 1-vinylcyclohexanol using Gas Chromatography-
Mass Spectrometry (GC-MS).

Methodology:

e Sample Preparation: Prepare a dilute solution of 1-vinylcyclohexanol in a volatile organic
solvent (e.g., ethyl acetate or dichloromethane).[12]

e GC-MS System:
o Use a GC system coupled to a mass spectrometer (e.g., a quadrupole or ion trap).[13]
o Equip the GC with a suitable capillary column (e.g., a non-polar or mid-polar column).
» GC Conditions:

o Injector Temperature: Set to a temperature that ensures rapid volatilization without thermal
decomposition (e.g., 250 °C).

o Oven Temperature Program: Start at a low temperature (e.g., 60 °C) and ramp up to a
higher temperature (e.g., 250 °C) to ensure good separation of the analyte from any
impurities.[14]

o Carrier Gas: Use an inert gas, typically helium, at a constant flow rate.
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» MS Conditions:
o lonization Mode: Use Electron lonization (El) at a standard energy (70 eV).

o Mass Range: Scan a mass range that includes the molecular weight of the compound
(e.g., m/z 40-200).

o Data Analysis: Identify the peak corresponding to 1-vinylcyclohexanol in the total ion
chromatogram and extract the corresponding mass spectrum.

Conclusion

The combination of NMR, IR, and MS provides a comprehensive and unambiguous
characterization of 1-vinylcyclohexanol. This guide has detailed the key spectroscopic
features and provided robust experimental protocols for their acquisition. By understanding the
causality behind the spectral data, researchers can confidently identify and utilize this important
chemical intermediate in their synthetic endeavors, ensuring the integrity and success of their
research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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